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Introduction
Purpurin 18, a chlorophyll-derived photosensitive chlorin, is a molecule of significant interest in

biomedical research, particularly in the field of photodynamic therapy (PDT) for cancer

treatment. Its potent photosensitizing properties, coupled with its natural origin, make it an

economically viable and promising candidate for the development of novel anticancer drugs.

This technical guide provides an in-depth overview of the natural sources of Purpurin 18 and

detailed methodologies for its isolation and purification.

It is critical to distinguish Purpurin 18 from purpurin, an anthraquinone dye (1,2,4-

trihydroxyanthraquinone) found in the roots of the madder plant (Rubia tinctorum).[1][2][3]

These are structurally and functionally distinct compounds. This guide focuses exclusively on

Purpurin 18, the chlorophyll derivative.

Natural Sources of Purpurin 18
Purpurin 18 is a degradation product of chlorophyll and can be isolated from a wide variety of

green plants, algae, and cyanobacteria. Its abundance in these sources makes it an accessible

starting material for research and development. Some of the most commonly cited natural

sources include:
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Cyanobacteria:Spirulina maxima and Spirulina platensis are particularly noteworthy sources

due to their high chlorophyll a content and the relative ease of their large-scale cultivation.[4]

[5][6]

Green Algae (Seaweed): Various species of green seaweed are rich in chlorophyll and serve

as a viable source for Purpurin 18 isolation.[4]

Spinach: The leaves of spinach (Spinacia oleracea) are a readily available and commonly

used source for the laboratory-scale isolation of chlorophyll derivatives, including Purpurin
18.[4]

Other Green Plants: In principle, any green plant can be a source of chlorophyll a, the

precursor to Purpurin 18.

Isolation and Purification of Purpurin 18
The isolation of Purpurin 18 is typically a multi-step process that begins with the extraction of

its precursor, chlorophyll a, from a natural source. The chlorophyll a is then chemically

converted to Purpurin 18. The following sections detail a general experimental protocol, with

specific data presented in tabular format.

General Experimental Workflow
The overall workflow for the isolation of Purpurin 18 from a natural source like Spirulina can be

summarized as follows:

Extraction and Conversion Purification

Natural Source (e.g., Spirulina) Chlorophyll a Extraction
Solvent (e.g., Acetone)

Chlorophyll a Saponification & Oxidation
Alkali (e.g., NaOH), Air

Unstable Chlorin Intermediate Acidification
Acid (e.g., HCl)

Crude Purpurin 18 Solvent Extraction & Washinge.g., Chloroform, Water Purified Purpurin 18 Solution Chromatography
Silica Gel

Crystallization Pure Purpurin 18

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Purpurin 18.
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Detailed Experimental Protocol: Isolation from Spirulina
maxima
This protocol is a composite of methodologies described in the scientific literature.[5][6][7]

1. Extraction of Chlorophyll a:

Starting Material: Dried Spirulina maxima powder.
Procedure:

Suspend the dried Spirulina powder in acetone (e.g., 20 volumes relative to the weight of the
powder).
Stir the suspension at room temperature for several hours to extract the chlorophyll.
Filter the mixture to remove the solid biomass.
The resulting filtrate is a crude acetone extract of chlorophyll a.

2. Conversion of Chlorophyll a to Purpurin 18:

Reagents: 6 M Sodium Hydroxide (NaOH) solution, concentrated Hydrochloric Acid (HCl).
Procedure:

To the crude chlorophyll a extract, add a 6 M aqueous solution of NaOH (e.g., 4 volumes
relative to the weight of the initial powder).[6]
Bubble air through the reaction mixture at room temperature for approximately 3 hours.[6]
This step facilitates the oxidative cleavage to form an unstable chlorin intermediate.[7]
After the oxidation is complete, carefully acidify the reaction mixture with concentrated HCl to
a pH below 1.5.[7] This converts the unstable intermediate to Purpurin 18.

3. Purification of Purpurin 18:

Reagents: Hexane, Chloroform, 10% aqueous NaOH, water, anhydrous sodium sulfate.
Procedure:

Defatting: Extract the acidic solution with a nonpolar solvent such as hexane multiple times
to remove lipids and other nonpolar impurities.[7]
Neutralization and Extraction: Neutralize the aqueous layer to a pH of approximately 3 with a
10% NaOH solution.[7]
Extract the Purpurin 18 from the neutralized aqueous solution with chloroform multiple
times.[7]
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Washing and Drying: Combine the chloroform extracts and wash them with water until the
pH of the aqueous layer is neutral (pH 5-6).[7] Dry the chloroform extract over anhydrous
sodium sulfate.
Concentration: Evaporate the chloroform under reduced pressure to obtain crude Purpurin
18.
Chromatographic Purification: For higher purity, the crude product can be further purified by
column chromatography on silica gel.[7]
Crystallization: The final purified Purpurin 18 can be obtained by crystallization.[7]

Quantitative Data on Purpurin 18 Isolation
The yield of Purpurin 18 can vary depending on the starting material and the specific reaction

conditions used. The following table summarizes some reported yields.

Starting
Material

Intermediat
e

Product Yield Purity Reference

Pheophytin a - Purpurin 18 16-18% Not specified [7]

Pheophytin a - Purpurin 18 24% Not specified [7]

Spirulina

maxima

Crude

Chlorophyll a

extract

Purpurin 18
0.6% (from

5g powder)
Not specified [6]

Methyl

pheophorbide

a

- Purpurin 18 57% Not specified [6]

Aconite lipid

concentrate
-

Purpurin 18

methyl ester

220 mg from

10g
Not specified [6]

Spirulina

powder (1200

kg)

Chlorophyll a

(10.5 kg)
Purpurin 18 3.9 kg >97% [8]

Mechanism of Action in Photodynamic Therapy
Purpurin 18's primary application is as a photosensitizer in PDT.[9] Upon activation by light of

a specific wavelength, it can induce cell death in cancerous tissues. This process involves the
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generation of reactive oxygen species (ROS).

Type II Photodynamic Reaction

Type I Photodynamic Reaction

Purpurin 18 (Ground State)

Purpurin 18 (Excited Singlet State)

Light Absorption (λ ~700 nm)

Purpurin 18 (Excited Triplet State)

Intersystem Crossing

Molecular Oxygen (³O₂)

Energy Transfer

Biomolecule

Energy Transfer

Singlet Oxygen (¹O₂)

Cellular Damage & Apoptosis

Reactive Oxygen Species (ROS)

Click to download full resolution via product page

Caption: Simplified mechanism of Purpurin 18 in photodynamic therapy.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10824629?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purpurin 18 is a valuable natural product with significant potential in the development of new

cancer therapies. Its ready availability from natural sources like Spirulina and established,

scalable isolation protocols make it an attractive molecule for further research and clinical

development.[4][6][8] The methodologies outlined in this guide provide a framework for its

consistent and efficient isolation, paving the way for its broader application in the scientific and

medical communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

